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Compound of Interest

Compound Name: 2-Hydroxy-5-iodopyridine

Cat. No.: B080090 Get Quote

Essential Safety and Handling Guide for 2-Hydroxy-
5-iodopyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-Hydroxy-5-iodopyridine. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe management of this

chemical in a laboratory setting.

Hazard Identification and Classification
2-Hydroxy-5-iodopyridine is classified as a hazardous substance. It is crucial to understand

its potential risks before handling. The compound is known to cause skin and eye irritation and

may cause respiratory irritation.[1][2]

Hazard Classification Description

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Eye Irritation Category 2[1]

Specific target organ toxicity (single exposure)
Category 3 (Target Organs: Respiratory system)

[1]

Acute Toxicity (Oral) Category 4
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-Hydroxy-5-iodopyridine is

provided below.

Property Value

CAS Number 13472-79-2[1][3]

Molecular Formula C5H4INO[3]

Molecular Weight 221.00 g/mol [3]

Appearance White to Yellow to Orange powder to crystal[3]

Melting Point 192-196 °C[3]

Solubility Insoluble in water[2]

Operational Protocol: Safe Handling of 2-Hydroxy-5-
iodopyridine
This section outlines the standard operating procedure for handling 2-Hydroxy-5-iodopyridine
in a laboratory environment. Adherence to these steps is critical to minimize exposure and

ensure personal and environmental safety.

Engineering Controls
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[1]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE program is the last line of defense against chemical exposure. The

following PPE is mandatory when handling 2-Hydroxy-5-iodopyridine:
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.[1]

Protects against eye irritation

and serious eye damage from

dust or splashes.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[1][4]

Prevents skin contact, which

can cause irritation.[1][2]

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher-level respirator

if dust is generated and

ventilation is inadequate.[5]

Prevents inhalation of the

powder, which may cause

respiratory irritation.[1][2]

Protective Clothing
A lab coat or chemical-

resistant coveralls.[1][4]

Protects skin and personal

clothing from contamination.

Step-by-Step Handling Procedure
Preparation:

Ensure the work area is clean and uncluttered.

Confirm that all necessary PPE is available and in good condition.

Verify the location and functionality of the nearest eyewash station and safety shower.

Handling:

Wear all required PPE before handling the chemical.[1]

Handle in a well-ventilated area or a chemical fume hood.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[1]

Wash hands and any exposed skin thoroughly after handling.[1]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2]

Protect from light as the material is light-sensitive.[2]

Store away from incompatible materials such as strong oxidizing agents.[1][2]

Emergency Procedures
In case of skin contact: Immediately wash with plenty of soap and water. If skin irritation

occurs, seek medical advice. Remove and wash contaminated clothing before reuse.[1]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[1]

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[6][7]

In case of a spill: Wear appropriate PPE. Contain the spill with an inert absorbent material.[8]

Sweep up the material, place it in a suitable container for disposal, and avoid dust formation.

[6][9] Clean the spill area thoroughly.

Disposal Plan: 2-Hydroxy-5-iodopyridine Waste
Proper disposal of chemical waste is essential for environmental protection and laboratory

safety. 2-Hydroxy-5-iodopyridine and any materials contaminated with it must be treated as

hazardous waste.

Waste Segregation and Collection
Solid Waste: Collect unused 2-Hydroxy-5-iodopyridine, contaminated spatulas, weigh

boats, and other disposable labware in a dedicated, clearly labeled hazardous waste

container.[8]
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Contaminated PPE: Dispose of used gloves, disposable lab coats, and other contaminated

PPE in a designated hazardous waste bag.[8]

Labeling and Storage of Waste
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Hydroxy-5-iodopyridine," and the date of waste generation.[8]

Storage: Store sealed hazardous waste containers in a designated, well-ventilated, and

secure waste accumulation area, away from incompatible materials.[8]

Final Disposal
Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[1][9] Do not dispose of down the drain.[9]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling, storage, and

disposal of 2-Hydroxy-5-iodopyridine.
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Workflow for 2-Hydroxy-5-iodopyridine

Preparation
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- Designated Containers

- 'Hazardous Waste' Label
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End of Process

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 2-Hydroxy-5-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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